Cas no 1805070-16-9 (Methyl 5-(difluoromethyl)-3-methoxy-4-nitropyridine-2-acetate)

• Product Name: Methyl 5-(difluoromethyl)-3-methoxy-4-nitropyridine-2-acetate
• CAS No: 1805070-16-9
• MF: C₁₀H₁₀F₂N₂O₅
• MW: 276.193609714508
• CID: 4897550
• Update Time: 2025-06-08

Methyl 5-(difluoromethyl)-3-methoxy-4-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-3-methoxy-4-nitropyridine-2-acetate

• Inchi： 1S/C10H10F2N2O5/c1-18-7(15)3-6-9(19-2)8(14(16)17)5(4-13-6)10(11)12/h4,10H,3H2,1-2H3
• InChI Key： IHMOTOTUENGMCX-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC(=O)OC)C(=C1[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.1
• Topological Polar Surface Area: 94.2

Additional information on Methyl 5-(difluoromethyl)-3-methoxy-4-nitropyridine-2-acetate

Recent Advances in the Study of Methyl 5-(difluoromethyl)-3-methoxy-4-nitropyridine-2-acetate (CAS: 1805070-16-9)

Methyl 5-(difluoromethyl)-3-methoxy-4-nitropyridine-2-acetate (CAS: 1805070-16-9) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This pyridine derivative, characterized by its unique difluoromethyl and nitro functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and biological activities, providing valuable insights for drug discovery and development.

A key area of research has been the synthesis and optimization of Methyl 5-(difluoromethyl)-3-methoxy-4-nitropyridine-2-acetate. A 2023 study published in the Journal of Medicinal Chemistry detailed a scalable and efficient synthetic route for this compound, highlighting its potential for large-scale production. The study also explored the compound's stability under various conditions, which is critical for its formulation and storage in pharmaceutical applications. The researchers reported that the compound exhibits remarkable stability in acidic and neutral environments, making it suitable for oral administration.

In addition to its synthetic aspects, the biological activity of Methyl 5-(difluoromethyl)-3-methoxy-4-nitropyridine-2-acetate has been a focal point of recent investigations. A preprint article from BioRxiv (2024) demonstrated its potent inhibitory effects against a range of bacterial and fungal pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The study attributed these effects to the compound's ability to disrupt microbial cell wall synthesis, a mechanism distinct from existing antibiotics. These findings suggest that Methyl 5-(difluoromethyl)-3-methoxy-4-nitropyridine-2-acetate could serve as a lead compound for developing new antimicrobial agents to address the growing challenge of antibiotic resistance.

Another noteworthy development is the exploration of Methyl 5-(difluoromethyl)-3-methoxy-4-nitropyridine-2-acetate in cancer research. A recent paper in Cancer Research (2024) investigated its role as a modulator of key signaling pathways in tumor cells. The study found that the compound selectively inhibits the activity of certain kinases involved in cancer cell proliferation and survival. Notably, it exhibited synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy in oncology. These results have sparked further interest in the compound's application in personalized medicine and targeted cancer therapies.

Despite these promising findings, challenges remain in the development of Methyl 5-(difluoromethyl)-3-methoxy-4-nitropyridine-2-acetate as a therapeutic agent. Pharmacokinetic studies, as reported in a 2024 issue of Drug Metabolism and Disposition, indicate that the compound undergoes rapid metabolism in vivo, which may limit its bioavailability. Researchers are currently exploring structural modifications and prodrug strategies to overcome this limitation. Additionally, toxicological assessments are underway to ensure its safety profile meets regulatory standards for clinical use.

In conclusion, Methyl 5-(difluoromethyl)-3-methoxy-4-nitropyridine-2-acetate (CAS: 1805070-16-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and broad-spectrum biological activities make it a valuable candidate for further investigation. Ongoing studies are expected to provide deeper insights into its mechanisms of action and therapeutic potential, paving the way for its eventual translation into clinical applications. The compound's development exemplifies the innovative approaches being pursued to address unmet medical needs in infectious diseases and oncology.